3,5-Difluorophenylacetonitrile

• IUPAC Name: 2-(3,5-difluorophenyl)acetonitrile
• InChI: InChI=1S/C8H5F2N/c9-7-3-6(1-2-11)4-8(10)5-7/h3-5H,1H2
• InChI Key: OBMYMTSBABEPIB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1F)F)CC#N
• Molecular Formula: C8H5F2N
• DSSTOX Substance ID: DTXSID10333790
• Molecular Weight: 153.13 g/mol
• CAS RN: 122376-76-5

Description

Synthesis Analysis

The synthesis of related fluorinated compounds often involves halogenated intermediates and various fluorination techniques. For instance, 3,5-Difluorophenylacetic acid, a closely related compound, can be synthesized from 3,5-difluoro-bromobenzene through a Grignard reaction with diethyl oxalate, followed by hydrolysis with KOH and reduction with hydrazine hydrate, achieving an overall yield of 68% (Lin Yuan-bin, 2007).

Molecular Structure Analysis

The molecular structure of fluorinated compounds, including 3,5-difluorophenylacetonitrile, is significantly influenced by the electronegativity of the fluorine atoms. These atoms induce a strong electron-withdrawing effect, which can impact the electronic distribution within the molecule and its reactivity. Detailed structure analysis often involves spectroscopic methods such as NMR and FT-IR to elucidate the positioning and effects of the fluorine atoms on the aromatic ring.

Chemical Reactions and Properties

Fluorinated compounds like 3,5-difluorophenylacetonitrile participate in a variety of chemical reactions, leveraging the unique reactivity of the fluorine atoms. For example, the reaction kinetics and mechanisms of fluorophenylacetonitriles with guanidine-like bases have been studied, revealing the formation of substituted dimers and oligomers through slow processes (B. Gierczyk et al., 2006).

Scientific Research Applications

• The derivative, 3,5-dinitrophenyl of pyrrole 2,5-diamide, exhibits a deep blue color when deprotonated in the presence of fluoride, suggesting its potential use in fluoride-sensitive dyes (Camiolo et al., 2003).

• Aromatic polyamides with 3,5-bis(trifluoromethyl)triphenylamine moiety demonstrate good thermal stability, mechanical properties, and electrochemical stability. These properties make them suitable for applications in flexible films and electronics (Hsiao & Wu, 2017).

• 3,5-Difluorophenylacetic acid can be prepared from 3,5-difluoro-bromobenzene by a Grignard reaction with diethyl oxalate (Yuan-bin, 2007).

• The reaction of 2,3,4,5,6-pentafluorophenylacetonitrile with strong N-bases results in the formation of dimers and polymers, which can be significant for chemical synthesis and material science applications (Gierczyk et al., 2006).

• A new synthetic pathway for 3,3-difluoropiperidines has been developed, enabling the first synthesis of N-protected 3,3-difluoropipecolic acid, which could have implications in pharmaceutical research (Verniest et al., 2008).

• An efficient synthesis method for 4,4-difluoro-1H-pyrazole derivatives has been established using SelectfluorTM in acetonitrile, highlighting a new class of fluorinated heterocycles (Breen et al., 2014).

• Selectfluor® has been used to effectively synthesize 3,5-diarylisoxazoles, showcasing its potential in chemical synthesis and material science (Stephens & Blake, 2004).

Safety and Hazards

The compound is classified as Acute Tox. 4 Dermal, Acute Tox. 4 Inhalation, Acute Tox. 4 Oral, Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3. It has hazard statements H302 + H312 + H332 - H315 - H319 - H335. The precautionary statements are P261 - P280 - P301 + P312 - P302 + P352 + P312 - P304 + P340 + P312 - P305 + P351 + P338. The target organs are the respiratory system.